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Compound of Interest

Compound Name: L687

Cat. No.: B15620725 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
[Specific Compound Name], also known as Sirolimus, is a macrolide compound that is a potent

and specific inhibitor of the mammalian target of rapamycin (mTOR).[1][2] It functions by first

forming a complex with the intracellular receptor FKBP12, which then binds to and allosterically

inhibits mTOR Complex 1 (mTORC1).[1][2][3] Dysregulation of the mTOR pathway, a crucial

kinase that regulates cell growth, proliferation, and survival, is implicated in numerous

diseases.[1][4][5][6] Due to its central role in cell signaling, this compound is widely used in

research to study cellular processes such as autophagy, cell cycle progression, and protein

synthesis.[1][2][7]

Data Presentation
Solubility Data
For reproducible and accurate experimental results, proper preparation of [Specific Compound

Name] solutions is critical. The compound is soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO) and ethanol but is insoluble in water.[8][9]
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Solvent
Maximum Solubility
(mg/mL)

Maximum Solubility (mM)

DMSO ≥ 100 mg/mL[1][8] ~109 mM[1]

Ethanol ≥ 50 mg/mL[1][7][10] ~54.7 mM[11]

Methanol 25 mg/mL[9] -

Water Insoluble[8] -

Note: The molecular weight of [Specific Compound Name] is 914.17 g/mol .[1][7] The use of

fresh, moisture-free DMSO is recommended as absorbed moisture can reduce solubility.[8]

Storage and Stability
Proper storage is crucial to maintain the potency and stability of [Specific Compound Name] in

both solid and solution forms.

Form
Storage
Temperature

Duration Special Conditions

Solid Powder -20°C[1][3][7] ≥ 2 years[3][12][13]

Store desiccated and

protected from light.[3]

[7] The compound is

hygroscopic.[3]

Stock Solution -20°C or -80°C[1] Up to 3 months[1][7]

Aliquot to avoid

repeated freeze-thaw

cycles.[1][7][10]

Aqueous Solutions Room Temperature
Do not store for more

than one day.[10]

The compound has

poor stability in

aqueous solutions.[14]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:
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[Specific Compound Name] powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the molecular weight

(914.17 g/mol ). For 1 mL of a 10 mM stock, 9.14 mg of the compound is needed.[1]

Weigh the powder: Carefully weigh the calculated amount of [Specific Compound Name]

powder in a sterile microcentrifuge tube.

Dissolve in DMSO: Add the appropriate volume of sterile DMSO to the powder. For the

example above, add 1 mL of DMSO.[1]

Ensure complete dissolution: Vortex the solution thoroughly until all the powder is completely

dissolved.[1] Gentle warming or sonication may be used if necessary.

Aliquot and Store: Dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C.[1] This prevents degradation

from repeated freeze-thaw cycles.[1]

Preparation of Working Solution for Cell Culture
Materials:

10 mM [Specific Compound Name] stock solution in DMSO

Pre-warmed, sterile cell culture medium

Procedure:

Determine Final Concentration: Decide on the final working concentration needed for your

experiment. This can vary significantly depending on the cell line and application, typically
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ranging from 1 nM to 20 µM.[2][15] A dose-response experiment is highly recommended to

determine the optimal concentration.[2]

Thaw Stock Solution: Remove one aliquot of the 10 mM stock solution from the freezer and

allow it to thaw at room temperature.[1]

Dilute to Final Concentration: Directly add the appropriate volume of the stock solution to the

pre-warmed cell culture medium.

Example: To prepare 10 mL of medium with a final concentration of 100 nM, add 1 µL of

the 10 mM stock solution (1:100,000 dilution).[1]

Note: For very low working concentrations (e.g., in the nM range), it is advisable to

perform an intermediate serial dilution to ensure accurate pipetting.[1]

Mix Thoroughly: Gently mix the medium by swirling or inverting the container to ensure a

homogenous solution before adding it to the cells.[1]

Vehicle Control: It is critical to treat a set of control cells with the same final concentration of

the solvent (e.g., DMSO) used to prepare the working solution.

Mandatory Visualization
Experimental Workflow
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Caption: Workflow for the preparation and application of the compound solution.
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Caption: Simplified mTOR signaling pathway showing inhibition by the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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